Cas no 1785202-21-2 (3-Piperidineethanol, β,β-difluoro-)

• Product Name: 3-Piperidineethanol, β,β-difluoro-
• CAS No: 1785202-21-2
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6072844
• PubChem ID: 105432619
• Update Time: 2025-10-23

3-Piperidineethanol, β,β-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineethanol, β,β-difluoro-
• 2,2-difluoro-2-(piperidin-3-yl)ethan-1-ol
• EN300-6783446
• 1785202-21-2

• Inchi： 1S/C7H13F2NO/c8-7(9,5-11)6-2-1-3-10-4-6/h6,10-11H,1-5H2
• InChI Key： LHWCUFLQDCPMOJ-UHFFFAOYSA-N
• SMILES： N1CCCC(C(F)(F)CO)C1

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 244.6±25.0 °C(Predicted)
• pka: 13.79±0.10(Predicted)

Additional information on 3-Piperidineethanol, β,β-difluoro-

Comprehensive Analysis of 3-Piperidineethanol, β,β-difluoro- (CAS No. 1785202-21-2): Properties, Applications, and Industry Trends

The compound 3-Piperidineethanol, β,β-difluoro- (CAS No. 1785202-21-2) is a fluorinated derivative of piperidine, a heterocyclic amine widely utilized in pharmaceutical and agrochemical research. With the increasing demand for fluorinated organic compounds in drug discovery, this molecule has garnered significant attention due to its unique structural features and potential applications. The incorporation of difluoro groups enhances the compound's metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies highlight the role of 3-Piperidineethanol, β,β-difluoro- in the development of central nervous system (CNS) therapeutics. Its piperidine core is a common pharmacophore in neuromodulators, while the β,β-difluoroethanol moiety can influence binding affinity and selectivity. Researchers are exploring its utility in designing G-protein-coupled receptor (GPCR) ligands, a hot topic in neuroscience and oncology. The compound's CAS No. 1785202-21-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge medicinal chemistry.

From a synthetic perspective, 3-Piperidineethanol, β,β-difluoro- exemplifies the growing trend of late-stage fluorination strategies. Fluorine's ability to modulate electronic and steric properties aligns with the pharmaceutical industry's focus on precision drug design. Analogs of this compound have been investigated for their potential in kinase inhibition and enzyme targeting, addressing prevalent search queries like "fluorinated piperidine applications" and "difluoroethanol derivatives in drug development."

Environmental and regulatory considerations are also pivotal. The compound's low ecotoxicity profile (as observed in preliminary studies) positions it favorably compared to traditional halogenated solvents. This aligns with the green chemistry movement, a trending topic in industrial forums. Its stability under physiological conditions further supports its use in sustainable pharmaceutical synthesis, a key concern for manufacturers optimizing process efficiency.

In material science, CAS No. 1785202-21-2 derivatives have shown promise in liquid crystal formulations and polymeric additives. The difluoroethyl group imparts desirable dielectric properties, relevant to electronics and optoelectronics industries. Searches for "fluorinated piperidine materials" have surged, reflecting cross-disciplinary interest.

Quality control protocols for 3-Piperidineethanol, β,β-difluoro- emphasize HPLC purity and spectroscopic characterization (NMR, MS), addressing common purchaser inquiries. Suppliers increasingly provide custom synthesis options, catering to the demand for tailored fluorinated building blocks. Storage recommendations typically include inert atmospheres to preserve the compound's hydrolytic stability.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas dominating recent scientific literature. The compound's structural versatility supports its ongoing relevance in high-throughput screening libraries, a frequently searched topic in drug discovery platforms.